2-Thiophenecarboxaldehyde
2-Thiophenecarboxaldehyde
Alpha-Thiophenecarboxaldehyde, also known as alpha-formylthiophene or 2-thienylaldehyde, belongs to the class of organic compounds known as aryl-aldehydes. Aryl-aldehydes are compounds containing an aldehyde group directly attached to an aromatic ring. Alpha-Thiophenecarboxaldehyde is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, Alpha-thiophenecarboxaldehyde is primarily located in the cytoplasm. Alpha-Thiophenecarboxaldehyde exists in all eukaryotes, ranging from yeast to humans. Alpha-Thiophenecarboxaldehyde has a sulfurous taste.
Formylthiophene is an aldehyde that is thiphene substituted by a formyl group at position 2. It has a role as a metabolite. It is a member of thiophenes and an aldehyde.
Formylthiophene is an aldehyde that is thiphene substituted by a formyl group at position 2. It has a role as a metabolite. It is a member of thiophenes and an aldehyde.
Brand Name:
Vulcanchem
CAS No.:
98-03-3
VCID:
VC0041791
InChI:
InChI=1S/C5H4OS/c6-4-5-2-1-3-7-5/h1-4H
SMILES:
C1=CSC(=C1)C=O
Molecular Formula:
C5H4OS
Molecular Weight:
112.15 g/mol
2-Thiophenecarboxaldehyde
CAS No.: 98-03-3
Reference Standards
VCID: VC0041791
Molecular Formula: C5H4OS
Molecular Weight: 112.15 g/mol
| CAS No. | 98-03-3 |
|---|---|
| Product Name | 2-Thiophenecarboxaldehyde |
| Molecular Formula | C5H4OS |
| Molecular Weight | 112.15 g/mol |
| IUPAC Name | thiophene-2-carbaldehyde |
| Standard InChI | InChI=1S/C5H4OS/c6-4-5-2-1-3-7-5/h1-4H |
| Standard InChIKey | CNUDBTRUORMMPA-UHFFFAOYSA-N |
| SMILES | C1=CSC(=C1)C=O |
| Canonical SMILES | C1=CSC(=C1)C=O |
| Boiling Point | 197.0 °C |
| Description | Alpha-Thiophenecarboxaldehyde, also known as alpha-formylthiophene or 2-thienylaldehyde, belongs to the class of organic compounds known as aryl-aldehydes. Aryl-aldehydes are compounds containing an aldehyde group directly attached to an aromatic ring. Alpha-Thiophenecarboxaldehyde is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, Alpha-thiophenecarboxaldehyde is primarily located in the cytoplasm. Alpha-Thiophenecarboxaldehyde exists in all eukaryotes, ranging from yeast to humans. Alpha-Thiophenecarboxaldehyde has a sulfurous taste. Formylthiophene is an aldehyde that is thiphene substituted by a formyl group at position 2. It has a role as a metabolite. It is a member of thiophenes and an aldehyde. |
| Synonyms | 2-Formylthiofuran; 2-Formylthiophene; 2-Thienaldehyde; 2-Thienylaldehyde; 2-Thienylcarbaldehyde; 2-Thienylcarboxaldehyde; 2-Thiofurancarboxaldehyde; 2-Thiophenealdehyde; NSC 2162; Thiofurfural; Thiophene-2-carbaldehyde; Thiophene-2-carboxaldehyde; Th |
| PubChem Compound | 7364 |
| Last Modified | Nov 12 2021 |
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